Cas no 912773-21-8 (2-Bromo-5-chloropyrazine)

2-Bromo-5-chloropyrazine structure

Product Name:2-Bromo-5-chloropyrazine

CAS No:912773-21-8

MF:C₄H₂BrClN₂

MW:193.429078578949

MDL:MFCD08460074

CID:797047

PubChem ID:37818725

Update Time:2024-10-26

2-Bromo-5-chloropyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-chloropyrazine
- 5-BROMO-2-CHLOROPYRAZINE
- Pyrazine, 2-bromo-5-chloro-
- 2-Chloro-5-bromopyrazine
- 2-Bromo-5-chloro-pyrazine
- Pyrazine,2-bromo-5-chloro-
- KSC493Q5T
- 2-bromanyl-5-chloranyl-pyrazine
- UXCPLGLOAZWCKO-UHFFFAOYSA-N
- BCP26285
- FCH836307
- SBB091627
- OR60106
- BCP9000096
- PB26374
- SY056878
- EN000822
- A
- 2-Bromo-5-chloropyrazine (ACI)
- CS-W005165
- 2-Bromo-5-chloropyrazine, min. 95%
- SCHEMBL1585841
- Q-103282
- DB-010194
- A843786
- AKOS005259415
- P10599
- Z1198179757
- 912773-21-8
- DTXSID50653323
- MFCD08460074
- PS-5610
- EN300-208562
- MDL： MFCD08460074
- Inchi： 1S/C4H2BrClN2/c5-3-1-8-4(6)2-7-3/h1-2H
- InChI Key： UXCPLGLOAZWCKO-UHFFFAOYSA-N
- SMILES： ClC1C=NC(Br)=CN=1

Computed Properties

Exact Mass: 191.90900
Monoisotopic Mass: 191.90899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.859
Boiling Point: 208°C at 760 mmHg
Flash Point: 80℃
PSA: 25.78000
LogP: 1.89250

2-Bromo-5-chloropyrazine Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Inert atmosphere,2-8°C

2-Bromo-5-chloropyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-5-chloropyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120502-1 G	2-bromo-5-chloropyrazine	912773-21-8	97%	1g	¥ 231.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120502-5 G	2-bromo-5-chloropyrazine	912773-21-8	97%	5g	¥ 633.00	2021-05-07
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120502-100 G	2-bromo-5-chloropyrazine	912773-21-8	97%	100g	¥ 4,395.00	2021-05-07
Chemenu	CM110933-1000g	2-bromo-5-chloropyrazine	912773-21-8	95%+	1000g	$***	2023-05-29
Apollo Scientific	OR60106-1g	2-Bromo-5-chloropyrazine	912773-21-8	97+%	1g	£17.00	2025-03-21
Apollo Scientific	OR60106-5g	2-Bromo-5-chloropyrazine	912773-21-8	97+%	5g	£19.00	2025-02-20
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2-Bromo-5-chloropyrazine Production Method

Production Method 1

36070-80-1

912773-21-8

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin , Pyridinium, 1-fluoro-2,4,6-trimethyl-, tetrafluoroborate(1-) (1:1) Catalysts: Tetrakis(acetonitrile)copper(1+) tetrafluoroborate Solvents: Acetonitrile ; 6 h, rt
1.2 Reagents: Tetrasodium EDTA Solvents: Diethyl ether , Pentane , Water ; 15 min, rt

Reference

: Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids

Chen, Tiffany Q.; Pedersen, P. Scott; Dow, Nathan W.; Fayad, Remi; Hauke, Cory E.; et al, Journal of the American Chemical Society, 2022, 144(18), 8296-8305